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Compound of Interest

Compound Name: Dimethyl 2-propylmalonate

Cat. No.: B176959

An In-depth Technical Guide on the Physicochemical Properties of Dimethyl 2-
propylmalonate

This technical guide provides a comprehensive overview of the physicochemical properties of
Dimethyl 2-propylmalonate, a significant chemical intermediate in organic synthesis. The
information is intended for researchers, scientists, and professionals in drug development and
other scientific fields who utilize this compound in their work.

Core Compound Properties

Dimethyl 2-propylmalonate is a diester of malonic acid, featuring a propy! group attached to
the a-carbon.[1] Under standard conditions, it exists as a colorless to pale yellow liquid.[1] Its
chemical structure makes it a valuable precursor in the synthesis of more complex molecules.

[1]

Data Presentation

The key physicochemical properties of Dimethyl 2-propylmalonate are summarized in the
table below for easy reference and comparison.
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Property Value Reference
CAS Number 14035-96-2 [1]
Molecular Formula CsH1404 [1]
Molecular Weight 174.19 g/mol [1]
Appearance Colorless to pale yellow liquid [1]
Boiling Point 204.4 °C at 760 mmHg [1]
Density 1.037 g/cm3 [1]
Refractive Index 1.421 [1]
Flash Point 90.8 °C [1]
Synthesis Workflow

The primary method for synthesizing Dimethyl 2-propylmalonate is the malonic ester

synthesis.[1][2] This process involves the alkylation of dimethyl malonate with a propyl halide.

[1][2] The key steps include the deprotonation of dimethyl malonate to form a nucleophilic

enolate, which then undergoes an Sn2 reaction with the propyl halide.[1][2]
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Synthesis Workflow for Dimethyl 2-propylmalonate

Dimethyl Malonate Base (e.g., NaH) in Anhydrous Solvent

Ne‘protonati'o/

Formation of Resonance-Stabilized Enolate 1-Bromopropane (Propyl Halide)

~

Sn2 Reaction (Alkylation)

l

Crude Dimethyl 2-propylmalonate

l

Work-up (Quenching, Extraction, Washing)

l

Purification (Vacuum Distillation)

:

Pure Dimethyl 2-propylmalonate
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Boiling Point Determination Workflow (Thiele Tube)

Prepare Sample in Small Test Tube

i

Insert Inverted Sealed Capillary Tube

i

Attach to Thermometer

i

Place Assembly in Thiele Tube

i

Heat Side Arm of Thiele Tube Gently

i

Observe Stream of Bubbles from Capillary

i

Remove Heat Source When Bubbling is Rapid

i

Record Temperature When Liquid Enters Capillary
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Density Measurement Workflow

Weigh Empty, Dry Graduated Cylinder (m1)

l

Add a Known Volume of Liquid (V)

s

Weigh Cylinder with Liquid (m2)

—

Measure Temperature of the Liquid Calculate Mass of Liquid (m = m2 - m1)

N

Calculate Density (p = m/ V)

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b176959?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Refractive Index Measurement Workflow (Abbe Refractometer)

Calibrate Refractometer with a Standard

Place a Few Drops of Sample on the Prism

Close Prisms and Turn on Light Source

Adjust Knob to Focus Boundary on Crosshairs

Use Dispersion Compensator to Remove Color Fringe

Read Refractive Index from the Scale

Record Temperature

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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